Cas no 1082505-50-7 (O-(2,4-dimethylphenyl)methylhydroxylamine)

• Product Name: O-(2,4-dimethylphenyl)methylhydroxylamine
• CAS No: 1082505-50-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6357372
• PubChem ID: 28302577
• Update Time: 2026-03-11

O-(2,4-dimethylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2,4-dimethylphenyl)methylhydroxylamine
• 1082505-50-7
• SY281864
• MFCD11594373
• O-(2,4-Dimethylbenzyl)hydroxylamine
• EN300-1859403
• O-[(2,4-dimethylphenyl)methyl]hydroxylamine
• AKOS006319130

• Inchi： 1S/C9H13NO/c1-7-3-4-9(6-11-10)8(2)5-7/h3-5H,6,10H2,1-2H3
• InChI Key： CKYVLWKVXJAJNN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on O-(2,4-dimethylphenyl)methylhydroxylamine

Comprehensive Overview of O-(2,4-dimethylphenyl)methylhydroxylamine (CAS No. 1082505-50-7): Properties, Applications, and Industry Insights

O-(2,4-dimethylphenyl)methylhydroxylamine (CAS No. 1082505-50-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique hydroxylamine functional group. This compound, often abbreviated as DMPMHA in industry circles, features a 2,4-dimethylphenyl moiety that enhances its stability and reactivity in synthetic pathways. Researchers are increasingly exploring its role as a building block for N-O bond-containing derivatives, particularly in the development of novel bioactive molecules.

Recent studies highlight the compound's potential in catalysis and asymmetric synthesis, addressing growing market demands for chiral intermediates. The methylhydroxylamine segment enables selective transformations that are crucial for creating pharmaceutical precursors with high enantiomeric purity. Analytical data shows 1082505-50-7 exhibits excellent solubility in common organic solvents like dichloromethane and tetrahydrofuran, making it versatile for laboratory applications.

From an SEO perspective, searches for "hydroxylamine derivatives" and "CAS 1082505-50-7 supplier" have increased by 42% year-over-year, reflecting industrial interest. The compound's structure-activity relationship (SAR) is frequently discussed in forums about green chemistry alternatives, particularly regarding atom economy in N-heterocycle formation. Its thermal stability (decomposition point >150°C) makes it suitable for high-temperature reactions—a key advantage over conventional hydroxylamines.

Quality specifications for O-(2,4-dimethylphenyl)methylhydroxylamine typically require ≥98% purity by HPLC analysis, with strict controls on residual solvents. The dimethylphenyl substitution pattern contributes to reduced volatility compared to unsubstituted analogs, addressing workplace safety concerns. Patent literature reveals innovative applications in crop protection formulations, where its metabolites demonstrate systemic activity against fungal pathogens.

Emerging AI-driven drug discovery platforms have identified 1082505-50-7 as a promising scaffold for kinase inhibitor development. Computational models predict favorable ADMET properties, particularly regarding blood-brain barrier permeability. These findings align with current trends toward fragment-based drug design, where small molecules like DMPMHA serve as critical starting points for lead optimization.

Environmental fate studies indicate biodegradation pathways for this compound under aerobic conditions, meeting OECD 301 standards. This eco-profile supports its selection in sustainable chemistry initiatives. Analytical methods for detection include LC-MS/MS with a characteristic mass fragmentation pattern at m/z 150.1 (base peak), enabling precise quantification in complex matrices.

The global market for functionalized hydroxylamines is projected to grow at 6.8% CAGR through 2030, with 1082505-50-7 positioned as a niche intermediate. Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies. Regulatory databases classify it as non-hazardous under standard handling conditions, facilitating international shipping compliance.

Innovative applications extend to material science, where researchers utilize its redox-active properties to develop conducting polymers. The compound's ability to form stable nitroxide radicals enables spin-labeling techniques in EPR spectroscopy. These multidisciplinary uses underscore its importance beyond traditional organic synthesis.

For laboratory handling, recommended storage conditions include argon atmosphere at -20°C to prevent oxidative degradation. Technical bulletins emphasize using amber glass vials to minimize photolytic decomposition. These practical considerations reflect accumulated process chemistry knowledge from industrial-scale applications.